Cas no 99584-07-3 (2-methoxy-1,3-benzothiazol-5-amine)

2-methoxy-1,3-benzothiazol-5-amine structure
99584-07-3 structure
Product Name:2-methoxy-1,3-benzothiazol-5-amine
CAS No:99584-07-3
MF:C8H8N2OS
MW:180.226920127869
CID:797184
PubChem ID:71779871
Update Time:2025-04-19

2-methoxy-1,3-benzothiazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Benzothiazolamine,2-methoxy-
    • Benzothiazole, 5-amino-2-methoxy- (6CI)
    • 2-Methoxy-1,3-benzothiazol-5-amine
    • 99584-07-3
    • AKOS024483222
    • 2-methoxybenzo[d]thiazol-5-amine
    • AT26537
    • EN300-1295831
    • SCHEMBL14726593
    • F3395-0765
    • 2-methoxy-1,3-benzothiazol-5-amine
    • Inchi: 1S/C8H8N2OS/c1-11-8-10-6-4-5(9)2-3-7(6)12-8/h2-4H,9H2,1H3
    • InChI Key: RFVNKBYETPITRU-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=C(C=CC1=2)N)OC

Computed Properties

  • Exact Mass: 180.03573406g/mol
  • Monoisotopic Mass: 180.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 76.4Ų

2-methoxy-1,3-benzothiazol-5-amine Pricemore >>

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